Cas no 2193065-49-3 (tert-butyl 4-(2-bromoethyl)azepane-1-carboxylate)

• Product Name: tert-butyl 4-(2-bromoethyl)azepane-1-carboxylate
• CAS No: 2193065-49-3
• MF: C₁₃H₂₄BrNO₂
• MW: 306.239163398743
• CID: 6609756
• PubChem ID: 137951539
• Update Time: 2025-06-23

tert-butyl 4-(2-bromoethyl)azepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-bromoethyl)azepane-1-carboxylate
• EN300-1657548
• 2193065-49-3
• starbld0044696

• Inchi： 1S/C13H24BrNO2/c1-13(2,3)17-12(16)15-9-4-5-11(6-8-14)7-10-15/h11H,4-10H2,1-3H3
• InChI Key： HLDDULAHALCXPD-UHFFFAOYSA-N
• SMILES： BrCCC1CCN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 305.09904g/mol
• Monoisotopic Mass: 305.09904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 4-(2-bromoethyl)azepane-1-carboxylate

Introduction to tert-butyl 4-(2-bromoethyl)azepane-1-carboxylate (CAS No. 2193065-49-3)

tert-butyl 4-(2-bromoethyl)azepane-1-carboxylate (CAS No. 2193065-49-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an azepane ring, and a bromoethyl substituent. These structural elements contribute to its potential utility in various chemical and biological applications.

The chemical structure of tert-butyl 4-(2-bromoethyl)azepane-1-carboxylate is represented by the formula C₁₃H₂₃BrNO₂. The tert-butyl group provides steric hindrance and stability, while the azepane ring offers a seven-membered nitrogen-containing cyclic structure. The bromoethyl substituent introduces a reactive halogen atom, making this compound a valuable intermediate in synthetic chemistry.

In recent years, the development of new pharmaceuticals has increasingly focused on the design and synthesis of molecules with specific biological activities. tert-butyl 4-(2-bromoethyl)azepane-1-carboxylate has been explored for its potential as a building block in the synthesis of bioactive compounds. Its bromoethyl functionality can be readily functionalized through various chemical reactions, such as nucleophilic substitution and coupling reactions, to generate a wide range of derivatives with diverse biological properties.

One of the key areas where tert-butyl 4-(2-bromoethyl)azepane-1-carboxylate has shown promise is in the development of central nervous system (CNS) drugs. The azepane ring is known to confer specific pharmacological properties, such as receptor binding affinity and selectivity. By modifying the bromoethyl group, researchers can fine-tune the pharmacokinetic and pharmacodynamic profiles of the resulting compounds, making them suitable for treating various neurological disorders.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of tert-butyl 4-(2-bromoethyl)azepane-1-carboxylate in the synthesis of novel GABA receptor modulators. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the CNS, and modulating its activity can have therapeutic effects on conditions such as anxiety, epilepsy, and sleep disorders. The study demonstrated that derivatives of tert-butyl 4-(2-bromoethyl)azepane-1-carboxylate exhibited potent and selective binding to GABA receptors, suggesting their potential as lead compounds for further drug development.

Beyond CNS applications, tert-butyl 4-(2-bromoethyl)azepane-1-carboxylate has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis and inflammatory bowel disease. Research has shown that certain derivatives of this compound can inhibit key inflammatory pathways, such as NF-κB activation and cytokine production. These findings open up new avenues for developing anti-inflammatory drugs with improved efficacy and reduced side effects.

The synthetic versatility of tert-butyl 4-(2-bromoethyl)azepane-1-carboxylate extends to its use in combinatorial chemistry and high-throughput screening (HTS). Combinatorial chemistry involves the rapid synthesis of large libraries of compounds for screening against specific biological targets. HTS techniques allow researchers to quickly identify hits from these libraries that exhibit desired biological activities. By incorporating tert-butyl 4-(2-bromoethyl)azepane-1-carboxylate into combinatorial libraries, scientists can explore a wide range of structural variations and optimize lead compounds for therapeutic applications.

In addition to its pharmaceutical applications, tert-butyl 4-(2-bromoethyl)azepane-1-carboxylate has also found use in materials science. The azepane ring can be incorporated into polymers and other materials to enhance their mechanical properties or introduce specific functional groups. For example, researchers have synthesized polymers containing azepane units that exhibit improved thermal stability and biocompatibility. These materials have potential applications in areas such as drug delivery systems and tissue engineering.

The safety profile of tert-butyl 4-(2-bromoethyl)azepane-1-carboxylate is an important consideration in its development and use. While detailed toxicological studies are ongoing, preliminary data suggest that this compound is relatively stable under standard laboratory conditions and does not pose significant health risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to ensure user safety.

In conclusion, tert-butyl 4-(2-bromoethyl)azepane-1-carboxylate (CAS No. 2193065-49-3) is a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive compounds with diverse biological activities. Ongoing research continues to uncover new uses for this compound, highlighting its importance in advancing scientific knowledge and developing innovative solutions for various fields.